- Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product, Biochemistry, 2002, 41(4), 1274-1284
Cas no 402755-94-6 (Coenzyme A, S-(4-nitro-2-butenoate) (9CI))
402755-94-6 structure
Product Name:Coenzyme A, S-(4-nitro-2-butenoate) (9CI)
CAS No:402755-94-6
MF:C25H39N8O19P3S
MW:880.605647325516
CID:5598746
Update Time:2023-09-01
Coenzyme A, S-(4-nitro-2-butenoate) (9CI) Chemical and Physical Properties
Names and Identifiers
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- Coenzyme A, S-(4-nitro-2-butenoate) (9CI)
-
- Inchi: 1S/C25H39N8O19P3S/c1-25(2,20(37)23(38)28-6-5-15(34)27-7-9-56-16(35)4-3-8-33(39)40)11-49-55(46,47)52-54(44,45)48-10-14-19(51-53(41,42)43)18(36)24(50-14)32-13-31-17-21(26)29-12-30-22(17)32/h3-4,12-14,18-20,24,36-37H,5-11H2,1-2H3,(H,27,34)(H,28,38)(H,44,45)(H,46,47)(H2,26,29,30)(H2,41,42,43)/b4-3+/t14-,18-,19-,20+,24-/m1/s1
- InChI Key: VMDMOKQDJAFRDO-GLTODZKNSA-N
- SMILES: O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)/C=C/CN(=O)=O)O[C@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(O)=O
Coenzyme A, S-(4-nitro-2-butenoate) (9CI) Production Method
Production Method 1
Reaction Conditions
1.1R:NaOH, S:H2O
2.1
3.1R:R:Ferrocenium PF6, R:NH4+ •HCO2-, S:H2O
2.1
3.1R:R:Ferrocenium PF6, R:NH4+ •HCO2-, S:H2O
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water
Reference
- Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product, Biochemistry, 2002, 41(4), 1274-1284
Production Method 3
Reaction Conditions
1.1 -
2.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water
2.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water
Reference
- Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product, Biochemistry, 2002, 41(4), 1274-1284
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
2.1 -
3.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water
2.1 -
3.1 Reagents: Ammonium formate , Oxygen , Glutaryl coenzyme A dehydrogenase Solvents: Water
Reference
- Alternate Substrates of Human Glutaryl-CoA Dehydrogenase: Structure and Reactivity of Substrates, and Identification of a Novel 2-Enoyl-CoA Product, Biochemistry, 2002, 41(4), 1274-1284
Coenzyme A, S-(4-nitro-2-butenoate) (9CI) Raw materials
Coenzyme A, S-(4-nitro-2-butenoate) (9CI) Preparation Products
Coenzyme A, S-(4-nitro-2-butenoate) (9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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